Cas no 87202-65-1 (1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI))

• Product Name: 1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI)
• CAS No: 87202-65-1
• MF: C₁₆H₂₈N₆S₄
• MW: 432.693717002869
• CID: 723858
• PubChem ID: 338360
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,5,5'-[1,12-dodecanediylbis(thio)]bis- (9CI)
• 5-[12-[(5-amino-1,3,4-thiadiazol-2-yl)sulfanyl]dodecylsulfanyl]-1,3,4- thiadiazol-2-amine
• NSC-360365
• 87202-65-1
• NSC360365
• DTXSID20320494
• 5,5'-(Dodecane-1,12-diyldisulfanediyl)di(1,3,4-thiadiazol-2-amine)

• Inchi： 1S/C16H28N6S4/c17-13-19-21-15(25-13)23-11-9-7-5-3-1-2-4-6-8-10-12-24-16-22-20-14(18)26-16/h1-12H2,(H2,17,19)(H2,18,20)
• InChI Key： MWMUYLRULAJDDS-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)CCCCCCCCCCCCSC1=NN=C(N)S1

Computed Properties

• Exact Mass: 432.126
• Monoisotopic Mass: 432.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 15
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 211Ų

Experimental Properties

• Density: 1.3
• Boiling Point: 636.9°C at 760 mmHg
• Flash Point: 339°C
• Refractive Index: 1.627
• PSA: 210.68000
• LogP: 6.50180